Cas no 87287-41-0 (6,7-Dihydrobenzodisoxazol-4(5H)-one)

6,7-Dihydrobenzodisoxazol-4(5H)-one structure
87287-41-0 structure
Product Name:6,7-Dihydrobenzodisoxazol-4(5H)-one
CAS No:87287-41-0
MF:C7H7NO2
MW:137.135981798172
MDL:MFCD09054892
CID:1872577
PubChem ID:11205779
Update Time:2025-09-26

6,7-Dihydrobenzodisoxazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 6,7-dihydro-1,2-benzoxazol-4(5h)-one
    • 1,2-Benzisoxazol-4(5H)-one, 6,7-dihydro-
    • LogP
    • 6,7-dihydro-1,2-Benzisoxazol-4(5H)-one
    • 6,7-DIHYDRO-5H-1,2-BENZOXAZOL-4-ONE
    • 6,7-DIHYDRO-5H-BENZO[D]ISOXAZOL-4-ONE
    • BS-18945
    • 6,7-Dihydrobenzo[d]isoxazol-4(5H)-one
    • DTXSID301007476
    • SCHEMBL17921637
    • DB-076914
    • 4,5,6,7-tetrahydro-1,2-benzoxazol-4-one
    • 87287-41-0
    • MFCD09054892
    • EN300-157603
    • A10532
    • CS-0235508
    • AKOS006228112
    • 6,7-Dihydrobenzodisoxazol-4(5H)-one
    • MDL： MFCD09054892
    • Inchi： 1S/C7H7NO2/c9-6-2-1-3-7-5(6)4-8-10-7/h4H,1-3H2
    • InChI Key： NCEXOPJPDKFRMS-UHFFFAOYSA-N
    • SMILES： O1C2=C(C=N1)C(CCC2)=O

Computed Properties

  • Exact Mass: 137.047678466g/mol
  • Monoisotopic Mass: 137.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.1Ų

6,7-Dihydrobenzodisoxazol-4(5H)-one Pricemore >>

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Chemenu
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AB471725-250 mg
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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eNovation Chemicals LLC
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Enamine
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Enamine
EN300-157603-0.1g
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 87287-41-0 95%
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 $347.0 2023-02-14
Enamine
EN300-157603-0.25g
4,5,6,7-tetrahydro-1,2-benzoxazol-4-one
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Enamine
EN300-157603-0.5g
4,5,6,7-tetrahydro-1,2-benzoxazol-4-one
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Enamine
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